Cas no 2228438-64-8 (O-2-(2-ethynylphenyl)propylhydroxylamine)

• Product Name: O-2-(2-ethynylphenyl)propylhydroxylamine
• CAS No: 2228438-64-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6419999
• PubChem ID: 165656160
• Update Time: 2025-06-13

O-2-(2-ethynylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-ethynylphenyl)propylhydroxylamine
• EN300-1813331
• 2228438-64-8
• O-[2-(2-ethynylphenyl)propyl]hydroxylamine

• Inchi： 1S/C11H13NO/c1-3-10-6-4-5-7-11(10)9(2)8-13-12/h1,4-7,9H,8,12H2,2H3
• InChI Key： NMVRPKJQYRSWCK-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CC=1C#C)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-ethynylphenyl)propylhydroxylamine

Introduction to O-2-(2-ethynylphenyl)propylhydroxylamine (CAS No: 2228438-64-8)

O-2-(2-ethynylphenyl)propylhydroxylamine, identified by the Chemical Abstracts Service Number (CAS No) 2228438-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both hydroxylamine and an aryl-vinylidene moiety, which makes it a versatile intermediate in the development of novel therapeutic agents. The unique structural features of this molecule, including its propyl chain and ethynylphenyl substituent, contribute to its potential utility in various chemical transformations and biological assays.

The ethynylphenyl group in the molecular structure imparts a distinct electronic and steric profile, making it an attractive scaffold for designing molecules with specific interactions. This feature has been explored in recent research for its ability to modulate enzyme activity and receptor binding. Specifically, studies have indicated that compounds incorporating such aryl-vinylidene units exhibit enhanced binding affinity to certain protein targets, which is a critical factor in drug discovery. The hydroxylamine component further adds to the compound's reactivity, allowing for further functionalization through oxidation or reduction pathways.

In the context of modern pharmaceutical research, O-2-(2-ethynylphenyl)propylhydroxylamine has been investigated for its potential role in synthesizing novel bioactive molecules. The propyl chain provides a suitable linker for connecting different pharmacophoric units, enabling the construction of more complex drug candidates. Recent advancements in medicinal chemistry have demonstrated the utility of this compound in generating derivatives with improved pharmacokinetic properties. For instance, modifications to the hydroxylamine moiety have been shown to enhance metabolic stability while maintaining biological efficacy.

The synthesis of O-2-(2-ethynylphenyl)propylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include palladium-catalyzed cross-coupling reactions to introduce the ethynylphenyl group, followed by nucleophilic substitution to incorporate the hydroxylamine moiety. These synthetic routes highlight the compound's importance as a building block in organic synthesis. Additionally, recent improvements in catalytic systems have enabled more efficient and scalable production methods, making it more accessible for industrial applications.

From a biological perspective, O-2-(2-ethynylphenyl)propylhydroxylamine has been studied for its potential as an intermediate in the development of small-molecule drugs targeting neurological disorders. The combination of hydroxylamine and ethynylphenyl groups suggests that this compound may interact with biomolecules involved in neurodegenerative diseases. Preliminary computational studies have predicted favorable binding interactions with certain enzymes implicated in these conditions, warranting further experimental validation. Such findings underscore the importance of exploring structurally diverse compounds like this one in drug discovery efforts.

The chemical properties of O-2-(2-ethynylphenyl)propylhydroxylamine also make it a valuable tool for developing probes and inhibitors in biochemical research. Its reactivity allows for selective labeling of biomolecules, facilitating structural elucidation and interaction studies. Moreover, its stability under various conditions makes it suitable for use in high-throughput screening assays aimed at identifying new drug candidates. These applications highlight the compound's versatility beyond its role as a mere synthetic intermediate.

In conclusion, O-2-(2-ethynylphenyl)propylhydroxyllamine (CAS No: 2228438-64-8) represents a promising molecule with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug development and biochemical research. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, contributing to new discoveries in medicinal chemistry.